Cas no 434919-90-1 (N-methyl-3-(morpholine-4-carbonyl)-4-oxo-N-(m-tolyl)-1,4-dihydroquinoline-6-sulfonamide)

• Product Name: N-methyl-3-(morpholine-4-carbonyl)-4-oxo-N-(m-tolyl)-1,4-dihydroquinoline-6-sulfonamide
• CAS No: 434919-90-1
• MF: C₂₂H₂₃N₃O₅S
• MW: 441.50012421608
• CID: 6235883
• PubChem ID: 3236427
• Update Time: 2025-11-04

N-methyl-3-(morpholine-4-carbonyl)-4-oxo-N-(m-tolyl)-1,4-dihydroquinoline-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-3-(morpholine-4-carbonyl)-4-oxo-N-(m-tolyl)-1,4-dihydroquinoline-6-sulfonamide
• SMR000033281
• AKOS002126885
• SR-01000593717
• SR-01000593717-1
• CHEMBL1325589
• MLS000047270
• HMS2297M06
• AB00420919-09
• N-methyl-N-(3-methylphenyl)-3-(morpholin-4-ylcarbonyl)-4-oxo-1,4-dihydroquinoline-6-sulfonamide
• 434919-90-1
• MLS002589369
• Oprea1_038934

• Inchi： 1S/C22H23N3O5S/c1-15-4-3-5-16(12-15)24(2)31(28,29)17-6-7-20-18(13-17)21(26)19(14-23-20)22(27)25-8-10-30-11-9-25/h3-7,12-14H,8-11H2,1-2H3,(H,23,26)
• InChI Key： IXVONIOBOFMIBH-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)C(C(=CN2)C(N1CCOCC1)=O)=O)(N(C)C1C=CC=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 441.13584202g/mol
• Monoisotopic Mass: 441.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 831
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides

Additional information on N-methyl-3-(morpholine-4-carbonyl)-4-oxo-N-(m-tolyl)-1,4-dihydroquinoline-6-sulfonamide

Research Briefing on N-methyl-3-(morpholine-4-carbonyl)-4-oxo-N-(m-tolyl)-1,4-dihydroquinoline-6-sulfonamide (CAS: 434919-90-1)

N-methyl-3-(morpholine-4-carbonyl)-4-oxo-N-(m-tolyl)-1,4-dihydroquinoline-6-sulfonamide (CAS: 434919-90-1) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its structural properties, mechanism of action, and pharmacological effects, particularly in the context of kinase inhibition and cancer therapy. This briefing provides an overview of the latest research findings related to this compound, highlighting its significance and future directions in drug development.

The compound belongs to the quinoline sulfonamide class, which is known for its diverse biological activities. Researchers have identified its role as a potent inhibitor of specific protein kinases, making it a promising candidate for targeted cancer therapies. Structural analysis reveals that the morpholine and sulfonamide moieties are critical for its binding affinity and selectivity towards kinase targets. Recent in vitro studies have demonstrated its efficacy in inhibiting tumor cell proliferation, with notable activity against breast and lung cancer cell lines.

One of the key advancements in the study of this compound is the elucidation of its pharmacokinetic properties. Preclinical trials have shown favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability. Researchers are also exploring its potential in combination therapies, where it may synergize with other chemotherapeutic agents to enhance treatment outcomes. These findings underscore the compound's versatility and its potential to address unmet medical needs in oncology.

In addition to its anticancer properties, recent investigations have explored the compound's anti-inflammatory and antimicrobial activities. Preliminary data suggest that it may modulate inflammatory pathways, offering potential applications in autoimmune diseases. However, further studies are required to validate these effects and assess its safety profile in vivo. The dual functionality of this molecule as both a kinase inhibitor and an anti-inflammatory agent presents a unique opportunity for multifunctional drug design.

Despite its promising attributes, several challenges must be addressed before this compound can progress to clinical trials. Issues such as solubility, bioavailability, and off-target effects need to be optimized through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate its development and translation into clinical applications.

In conclusion, N-methyl-3-(morpholine-4-carbonyl)-4-oxo-N-(m-tolyl)-1,4-dihydroquinoline-6-sulfonamide represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological profile and potential therapeutic applications make it a valuable candidate for further investigation. Continued research efforts will be crucial to unlocking its full potential and advancing it towards clinical use.